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Compound of Interest

Compound Name: Saflufenacil

Cat. No.: B1680489 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Saflufenacil is a potent herbicide belonging to the pyrimidinedione chemical class, developed

for the pre-plant burndown and pre-emergence control of a wide spectrum of broadleaf weeds.

[1][2][3] It is a member of the Herbicide Resistance Action Committee (HRAC) Group 14.[4]

Saflufenacil is utilized in various cropping systems, including corn, soybeans, wheat, and

sugarcane, to manage problematic dicotyledonous weeds, including those resistant to other

herbicide classes like glyphosate and ALS inhibitors. Its efficacy is based on the inhibition of

the protoporphyrinogen IX oxidase (PPO) enzyme, leading to rapid, light-dependent necrosis of

susceptible plant tissues. Selectivity in tolerant crops such as corn is achieved through a

combination of strategic placement (pre-emergence) and the crop's ability to rapidly metabolize

the compound.

Mode of Action: Protoporphyrinogen IX Oxidase
(PPO) Inhibition
Saflufenacil's primary mode of action is the inhibition of the PPO enzyme, a critical component

in the tetrapyrrole biosynthetic pathway responsible for producing chlorophylls and hemes.

Enzyme Inhibition: Saflufenacil binds to and blocks the PPO enzyme located in the

chloroplasts.
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Substrate Accumulation: This blockage prevents the conversion of protoporphyrinogen IX to

protoporphyrin IX (Proto IX), causing the substrate, protoporphyrinogen IX, to accumulate

and leak out of the chloroplast into the cytoplasm.

Toxic Intermediate Formation: In the cytoplasm, an extraplastidic oxidation process converts

protoporphyrinogen IX into Proto IX.

Photo-Dynamic Damage: Proto IX is a powerful photosensitizing molecule. In the presence

of light and oxygen, it generates highly reactive oxygen species (ROS), such as singlet

oxygen and hydrogen peroxide.

Cell Death: These ROS cause rapid lipid peroxidation, leading to the destruction of cell

membranes, loss of cellular integrity, and ultimately, cell death. This manifests as visible

symptoms of chlorosis, wilting, and necrosis on the plant.
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Saflufenacil's Mode of Action via PPO Inhibition.

Data Presentation: Efficacy and Crop Tolerance
The following tables summarize quantitative data from various research studies on the pre-

emergence application of saflufenacil.
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Table 1: Recommended Pre-emergence Application Rates of Saflufenacil in Various Crops

Crop
Application Rate (g
a.i./ha)

Remarks Source(s)

Corn (Maize) 50 - 125
For residual
control of
broadleaf weeds.

Corn (Maize) Up to 200

No significant yield

loss observed, though

minor height reduction

is possible at higher

rates.

Winter Wheat Up to 400

No crop injury or yield

reduction observed at

this rate when applied

PRE.

Soybeans, Cereals 18 - 25

Typically for pre-plant

burndown, often in a

tank mix with

glyphosate.

| Sugarcane | ~57 (in premix) | Applied as a premix with dimethenamid-P (total 835 g/ha) for

broad-spectrum control. | |

Table 2: Weed Control Efficacy with Pre-emergence Saflufenacil

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1680489?utm_src=pdf-body
https://www.benchchem.com/product/b1680489?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Weed
Species

Crop
Saflufenacil
Rate (g
a.i./ha)

% Control Notes Source(s)

Grasses
(general)

Sugarcane
~57 (in
premix)

85.2 - 87.6

In a premix
with
dimethena
mid-P (835
g/ha total).
Assessed
at 60 DAA.

Broadleaf

Weeds

(general)

Sugarcane
~57 (in

premix)
68.8 - 70.2

In a premix

with

dimethenami

d-P (835 g/ha

total).

Assessed at

60 DAA.

Sedges

(general)
Sugarcane

~57 (in

premix)
72.0 - 72.9

In a premix

with

dimethenami

d-P (835 g/ha

total).

Assessed at

60 DAA.

Fathen

(Chenopodiu

m album)

Maize 70 or 105 Effective

Controlled

atrazine- and

dicamba-

resistant

biotypes.

Horseweed

(Conyza

canadensis)

Pre-plant

(Cotton)
25 92

Applied 7-14

days before

planting.

Horseweed

(Conyza

Pre-plant

(Cotton)

50 96 Applied 7-14

days before
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Weed
Species

Crop
Saflufenacil
Rate (g
a.i./ha)

% Control Notes Source(s)

canadensis) planting.

| Velvetleaf, Cocklebur, Ragweed | Maize | 50 - 125 | Good to Excellent | Effective against

large-seeded broadleaf weeds. | |

Table 3: Crop Tolerance to Pre-emergence Applications of Saflufenacil

Crop
Saflufenacil
Rate (g a.i./ha)

Injury
Observed

Yield Impact Source(s)

Winter Wheat Up to 400 None None

Field Corn Up to 200

Up to 12% height

reduction at 200

g/ha, but minimal

injury (<5%) at

lower rates.

None

Sweet Corn

Hybrids
75 and 150 Minimal (<5%) None

| Soybean | N/A (Post-emergence data) | Tolerant to low doses (<2.17 g/ha) simulating

drift/contamination. | Significant yield reduction at higher doses. | |

Experimental Protocols
This section outlines a generalized protocol for conducting a field trial to evaluate the efficacy

and crop safety of saflufenacil as a pre-emergence herbicide.

4.1 Objective To determine the effective dose range of pre-emergence saflufenacil for

broadleaf weed control and to assess the tolerance of the target crop (e.g., corn, wheat).

4.2 Experimental Design
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Design: Randomized Complete Block Design (RCBD).

Replications: 3 to 4.

Plot Size: Minimum of 3 meters wide by 10 meters long to accommodate standard

application and harvesting equipment.

Treatments:

Saflufenacil at multiple rates (e.g., 50, 75, 100, 150 g a.i./ha).

Saflufenacil in tank-mix combinations (e.g., with a grass herbicide like acetochlor or

dimethenamid-P).

A standard commercial herbicide for comparison.

A weed-free control (maintained by hand-weeding).

An untreated (weedy) control.

4.3 Materials and Methods

Site Selection: Choose a field with uniform soil type and a known, consistent history of

moderate to heavy broadleaf weed infestation.

Land Preparation: Perform conventional tillage to prepare a uniform seedbed.

Planting: Plant the crop at the recommended seeding rate and depth for the region. Record

the planting date.

Herbicide Application:

Apply treatments within 1-3 days after planting, before crop or weed emergence.

Use a calibrated research plot sprayer (e.g., CO2-pressurized backpack sprayer)

equipped with flat-fan nozzles.

Maintain a constant pressure and speed to deliver a precise spray volume (e.g., 200 L/ha).
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Record environmental conditions at the time of application (temperature, humidity, wind

speed, soil moisture).

Data Collection:

Crop Injury: Visually assess crop injury at regular intervals, such as 7, 14, 28, and 56 days

after emergence (DAE). Use a percentage scale where 0% = no injury and 100% =

complete crop death.

Weed Control: Visually assess percent control of individual weed species at the same

intervals as crop injury, comparing each plot to the untreated control.

Weed Density and Biomass: At a key time point (e.g., 4-6 weeks after emergence), count

the number of weeds per species within a randomly placed quadrat (e.g., 0.25 m²) in each

plot. Harvest the above-ground weed biomass from the quadrat, dry it in an oven to a

constant weight, and record the dry weight.

Crop Stand and Height: Measure crop height at various intervals.

Yield: At crop maturity, harvest the center rows of each plot and determine the grain yield,

adjusting for moisture content.

Statistical Analysis:

Analyze data using Analysis of Variance (ANOVA) appropriate for an RCBD.

If the ANOVA indicates significant treatment effects (P < 0.05), perform a mean separation

test (e.g., Fisher's Protected LSD) to compare treatment means.

Dose-response relationships for weed control or crop injury can be modeled using a log-

logistic regression analysis to determine the effective dose for 90% control (ED90).
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Workflow for a Pre-emergence Herbicide Field Trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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